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Introduction
Ecliptasaponin D is a triterpenoid saponin isolated from the plant Eclipta prostrata (L.) L., also

known as Eclipta alba (L.) Hassk.[1] This plant has a long history of use in traditional medicine

for various ailments, and its extracts are known to possess anti-inflammatory, hepatoprotective,

antioxidant, and immunomodulatory properties.[1] Ecliptasaponin D, as one of its constituents,

is a subject of interest for its potential pharmacological activities. This technical guide provides

a summary of the available information on the chemical properties and characterization of

Ecliptasaponin D.

Chemical Properties and Characterization
Ecliptasaponin D has been structurally elucidated as 3β,16β-dihydroxy olean-12-ene-28-oic

acid-3β-O-β-D-glucopyranoside.[1] The fundamental chemical properties are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b591351?utm_src=pdf-interest
https://www.benchchem.com/product/b591351?utm_src=pdf-body
https://www.medchemexpress.com/ecliptasaponin-d.html
https://www.medchemexpress.com/ecliptasaponin-d.html
https://www.benchchem.com/product/b591351?utm_src=pdf-body
https://www.benchchem.com/product/b591351?utm_src=pdf-body
https://www.benchchem.com/product/b591351?utm_src=pdf-body
https://www.medchemexpress.com/ecliptasaponin-d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃₆H₅₈O₉ [2]

Molecular Weight 634.8 g/mol [2]

CAS Number 206756-04-9

Class Triterpenoid Glucoside [1]

Solubility

Soluble in Dimethylsulfoxide

(DMSO), Pyridine, Methanol,

and Ethanol.

Spectroscopic Data
While detailed spectral data from the original isolation and characterization is not widely

available, some mass spectrometry information has been reported.

Mass Spectrometry: High-resolution mass spectrometry data from an LC-ESI-QTOF analysis in

negative ionization mode shows a precursor ion [M-H]⁻ at m/z 633.4008069.

Experimental Protocols
A detailed, step-by-step experimental protocol for the isolation and purification of

Ecliptasaponin D is not readily available in the public domain. However, general methods for

the isolation of triterpenoid saponins from Eclipta alba have been described. These typically

involve the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

